Cas no 1260934-02-8 (2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide
• CAS No: 1260934-02-8
• MF: C₂₂H₁₈N₄O₄
• MW: 402.402724742889
• CID: 5320212
• Update Time: 2025-10-29

2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide
• 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide
• STL075029
• 2-(2-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-N-(o-tolyl)acetamide
• 2-[2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-N-(2-methylphenyl)acetamide

• Inchi： 1S/C22H18N4O4/c1-14-5-2-3-6-16(14)23-20(27)12-26-10-4-7-17(26)22-24-21(25-30-22)15-8-9-18-19(11-15)29-13-28-18/h2-11H,12-13H2,1H3,(H,23,27)
• InChI Key： SGGVJAOOPMFBEJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN2CC(NC2C=CC=CC=2C)=O)=NC(C2C=CC3=C(C=2)OCO3)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 608
• XLogP3: 3.4
• Topological Polar Surface Area: 91.4

Additional information on 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide

Comprehensive Analysis of 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide (CAS No. 1260934-02-8)

The compound 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide, identified by its CAS No. 1260934-02-8, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This article delves into its structural characteristics, synthesis pathways, and emerging applications, addressing common queries from researchers and industry professionals.

Structurally, this compound features a 1,2,4-oxadiazole core linked to a benzodioxole moiety, which is further connected to a pyrrole ring and an acetamide group. Such a configuration is often associated with bioactivity, particularly in modulating enzyme functions or receptor interactions. Researchers have shown growing interest in similar heterocyclic compounds due to their versatility in drug design, aligning with trends in targeted therapy and precision medicine.

The synthesis of CAS No. 1260934-02-8 typically involves multi-step reactions, including cyclization and amidation processes. Recent advancements in green chemistry have prompted explorations into solvent-free or catalytic methods to improve yield and reduce environmental impact—a topic frequently searched in academic databases. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for purity validation, a concern often raised in QA/QC forums.

In pharmacological contexts, derivatives of 1,2,4-oxadiazole have demonstrated anti-inflammatory and neuroprotective properties, sparking investigations into this compound’s potential. While specific studies on 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide remain limited, its structural analogs are frequently discussed in drug discovery circles, particularly for CNS disorders or metabolic diseases.

From an industrial perspective, scalability and cost-efficiency are key challenges. Patent landscapes reveal competitive interest in benzodioxole-containing molecules, driven by demand for novel small-molecule therapeutics. Regulatory compliance, especially regarding REACH or ICH guidelines, is another hot topic tied to such compounds.

In summary, CAS No. 1260934-02-8 exemplifies the intersection of synthetic chemistry and biomedical innovation. Its complexity and functional groups make it a candidate for further exploration in high-throughput screening and structure-activity relationship (SAR) studies. As research trends shift toward AI-driven molecular modeling, compounds like this may benefit from in silico optimization to accelerate development timelines.